Cas no 1029633-63-3 (3-cyclopropyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-cyclopropyl-1H-pyrazole-4-carbonitrile
• CAS No: 1029633-63-3
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4559474
• Update Time: 2025-05-26

3-cyclopropyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1H-pyrazole-4-carbonitrile
• 5-cyclopropyl-1H-pyrazole-4-carbonitrile
• AT19634

• Inchi： 1S/C7H7N3/c8-3-6-4-9-10-7(6)5-1-2-5/h4-5H,1-2H2,(H,9,10)
• InChI Key： JPWNYKMOMGTBJE-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=N1)C1CC1

Computed Properties

• Exact Mass: 133.063997g/mol
• Monoisotopic Mass: 133.063997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5
• Molecular Weight: 133.15g/mol

Additional information on 3-cyclopropyl-1H-pyrazole-4-carbonitrile

3-Cyclopropyl-1H-Pyrazole-4-Carbonitrile (CAS No. 1029633-63-3): A Comprehensive Overview

Introduction to 3-Cyclopropyl-1H-Pyrazole-4-Carbonitrile

3-Cyclopropyl-1H-pyrazole-4-carbonitrile, a compound with the CAS registry number 1029633-63-3, is an intriguing molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which features a pyrazole ring substituted with a cyclopropyl group and a nitrile functional group. The combination of these structural elements endows the molecule with distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery, agrochemicals, and advanced materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-cyclopropyl-1H-pyrazole-4-carbonitrile, facilitating its exploration in various research domains. Its structure, which includes a five-membered aromatic ring (pyrazole) with two nitrogen atoms, provides a platform for further functionalization and modification. The cyclopropyl group, known for its strained ring system, introduces additional electronic and steric effects that can influence the compound's reactivity and biological activity.

Chemical Structure and Properties

The molecular structure of 3-cyclopropyl-1H-pyrazole-4-carbonitrile consists of a pyrazole ring where one nitrogen atom is at position 1 (hence the "1H" designation), and the other is at position 4. At position 4, the ring is substituted with a nitrile group (-CN), while at position 3, it is substituted with a cyclopropyl group (-C₃H₅). This arrangement creates a molecule with both aromaticity and non-aromatic substituents, leading to a balance of conjugation and strain effects.

The nitrile group is electron-withdrawing, which can deactivate the pyrazole ring towards electrophilic substitution but may enhance certain nucleophilic reactivities. The cyclopropyl group, on the other hand, introduces strain due to its triangular geometry, making it potentially reactive under certain conditions. These structural features make 3-cyclopropyl-1H-pyrazole-4-carbonitrile a versatile building block for further chemical transformations.

Synthesis and Characterization

The synthesis of 3-cyclopropyl-1H-pyrazole-4-carbonitrile typically involves multi-step organic reactions, often utilizing pyrazole derivatives as starting materials. Recent studies have explored various strategies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale applications.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to characterize this compound. NMR analysis provides insights into the electronic environment of the protons and carbons in the molecule, while mass spectrometry helps confirm the molecular formula and molecular weight. Additionally, X-ray crystallography has been used to determine the precise three-dimensional structure of 3-cyclopropyl-1H-pyrazole-4-carbonitrile, offering valuable information about its conformational preferences.

Applications in Drug Discovery

The unique combination of functional groups in 3-cyclopropyl-1H-pyrazole-4-carbonitrile makes it an attractive candidate for drug discovery efforts. The pyrazole ring is known to exhibit diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The nitrile group can act as a bioisostere or serve as a site for further functionalization to enhance bioavailability or target specificity.

Recent research has focused on evaluating the potential of 3-cyclopropyl-1H-pyrazole-4-carbonitrile as a lead compound in medicinal chemistry. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential role in developing treatments for conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its cyclopropyl group may contribute to membrane permeability or binding affinity to specific protein targets.

Role in Agrochemicals

Beyond medicinal applications, 3-cyclopropyl-1H-pyrazole-4-carbonitrile has shown promise in agrochemical research. The compound's structural features make it an ideal candidate for designing pesticides or herbicides with enhanced efficacy and reduced environmental impact. Its ability to interact with key enzymes or receptors involved in plant growth regulation could lead to innovative solutions in crop protection.

Preliminary studies have indicated that cyclopropane-containing compounds, including derivatives like cyclopentane derivatives, exhibit unique modes of action compared to traditional agrochemicals. This opens up opportunities for developing sustainable agricultural practices that minimize chemical residues while maintaining crop yields.

Conclusion

In conclusion

, cyclopentane derivatives, such as those found in compounds like cyclopentane derivatives, are playing an increasingly important role in modern chemistry due to their unique structural properties and versatile applications.